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Compound of Interest

Compound Name: 3-Formylphenyl 2-furoate

CAS No.: 332411-91-3

Cat. No.: B402931

Get Quote

Executive Safety Profile & Hazard Logic
As a Senior Application Scientist, I prioritize understanding the why behind a protocol. 3-
Formylphenyl 2-furoate (CAS: 55496-53-2) is a bifunctional intermediate containing a reactive

aldehyde (formyl group) and a furoate ester.[1][2] Its disposal is not merely about "throwing it

away"; it is about neutralizing the specific reactivity risks associated with these moieties.

The Chemical Causality of Risk[2]
Aldehyde Autoxidation: The formyl group is highly susceptible to aerobic oxidation,

converting to the corresponding benzoic acid derivative.[3] This reaction is exothermic and

can be catalyzed by trace metals or light.

Furan Ring Sensitivity: While less volatile than furan itself, the furoate moiety retains

aromatic character that can be sensitive to strong acids, leading to polymerization or ring-

opening reactions that generate heat.

Ester Hydrolysis: In the presence of strong bases or acids, the ester linkage will cleave,

releasing 2-furoic acid and 3-hydroxybenzaldehyde.[2] This changes the waste profile and
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pH unexpectedly.

Pre-Disposal Characterization (Self-Validating
System)[1][2]
Before moving the container, you must validate the state of the chemical.[4] This protocol acts

as a "stop-gate" to prevent mixing incompatible waste streams.

Protocol: Visual & Chemical Integrity Check

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)
NEVER dispose of this compound in the general trash or down the sink. It is toxic to aquatic life

and a potential sensitizer.

Stream A (Solid Waste): If the compound is a dry solid, segregate into "Hazardous Waste,

Solid, N.O.S." (Not Otherwise Specified).

Stream B (Solution): If dissolved, do not mix with oxidizing acids (Nitric, Chromic). The

aldehyde group will react violently.

Phase 2: Packaging & Labeling
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Primary Container: Use a screw-top amber glass jar or high-density polyethylene (HDPE)

container. Avoid metal containers due to potential acid formation.

Labeling: Adhere to the Globally Harmonized System (GHS).

Signal Word: WARNING

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (Respiratory irritation).[5][6]

Chemical Name: 3-Formylphenyl 2-furoate.[1]

Constituents: List any solvents if in solution (e.g., "in Dichloromethane").

Phase 3: Regulatory Classification (RCRA)
While 3-Formylphenyl 2-furoate is not explicitly "P-listed" or "U-listed" by the EPA, it must be

characterized by the generator (you) under RCRA (Resource Conservation and Recovery Act)

guidelines.[1][2]

Characteristic Waste: If in a flammable solvent, it carries code D001.

Toxic Waste: Due to the furan moiety, treat as toxic. If no specific code applies, use the

default generator code for organic toxicity.

Disposal Decision Logic (Visualization)
The following diagram illustrates the decision-making process for segregating this specific

compound to prevent cross-reactivity in the waste drum.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for waste stream segregation.[1] Note the specific check for ether

solvents (common in furoate synthesis) to prevent peroxide accumulation.

Emergency Contingencies
Spill Management
If a spill occurs, the primary risk is irritation (dust/vapor) and environmental toxicity.

PPE: Nitrile gloves, lab coat, and N95/P100 respirator (if solid dust is visible).

Containment:

Solid: Do not dry sweep. Cover with a damp paper towel or oil-impregnated sweeping

compound to suppress dust, then scoop into a waste jar.

Liquid: Absorb with vermiculite or sand. Do not use paper towels alone if the solvent is

flammable.

Decontamination: Clean the surface with a mild detergent and water. Do not use bleach

(hypochlorite), as it acts as a strong oxidizer against the aldehyde group.

First Aid
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Eye Contact: Rinse immediately with water for 15 minutes. The aldehyde is a

lachrymator/irritant.

Skin Contact: Wash with soap and water.[7][8] Furoates can be lipophilic; ensure thorough

washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.fpc.com.tw/fpcwuploads/pdocument/pdocument_181030145005.pdf
https://www.benchchem.com/product/b402931#3-formylphenyl-2-furoate-proper-disposal-procedures
https://www.benchchem.com/product/b402931#3-formylphenyl-2-furoate-proper-disposal-procedures
https://www.benchchem.com/product/b402931#3-formylphenyl-2-furoate-proper-disposal-procedures
https://www.benchchem.com/product/b402931#3-formylphenyl-2-furoate-proper-disposal-procedures
https://www.benchchem.com/product/b402931?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b402931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

